![molecular formula C19H17ClN4O3S B2595678 N-[[5-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide CAS No. 872613-67-7](/img/structure/B2595678.png)
N-[[5-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
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Description
N-[[5-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide is a useful research compound. Its molecular formula is C19H17ClN4O3S and its molecular weight is 416.88. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Biological Studies
Compounds with structural similarities to the queried chemical, particularly those incorporating 1,3,4-oxadiazole derivatives, have been synthesized and characterized. Their crystal structures have been elucidated, showing significant antibacterial and antioxidant activities against specific strains such as Staphylococcus aureus. These compounds demonstrate potential as agents for addressing bacterial infections and oxidative stress-related conditions (Subbulakshmi N. Karanth et al., 2019).
Green Synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl) Carboxamides
A green chemistry approach has been employed to synthesize N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides, demonstrating nearly quantitative yields. This methodology aligns with principles of sustainability and efficiency in chemical synthesis, indicating a move towards more environmentally friendly practices in developing potentially bioactive compounds (V. Horishny & V. Matiychuk, 2020).
Anticancer and Anti-Inflammatory Agents
Research into substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-y1] benzamide/benzene sulfonamides has shown promising anti-inflammatory and anticancer properties. These studies highlight the therapeutic potential of such compounds in treating cancer and inflammation-related disorders (Madhavi Gangapuram & K. Redda, 2009).
Corrosion Inhibition
Oxadiazole derivatives have been assessed for their effectiveness as corrosion inhibitors for mild steel in acidic environments. These studies suggest potential applications in protecting metals against corrosion, which is crucial for extending the lifespan of metal structures and components in industrial settings (P. Ammal et al., 2018).
Antimicrobial and Antioxidant Activities
Novel compounds incorporating the oxadiazole motif have been synthesized and evaluated for their antimicrobial and antioxidant activities. These findings contribute to the ongoing search for new antimicrobial agents and antioxidants, which are essential for combating infectious diseases and managing oxidative stress (A. Fathima et al., 2021).
Properties
IUPAC Name |
N-[[5-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN4O3S/c1-12-7-8-14(9-15(12)20)22-16(25)11-28-19-24-23-17(27-19)10-21-18(26)13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,21,26)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZICCERRIPAAPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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